Cas no 1777812-85-7 (1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride)

• Product Name: 1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride
• CAS No: 1777812-85-7
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 4704608
• Update Time: 2025-06-08

1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[(2R)-1-Isopropyl-2-pyrrolidinyl]methyl}amine dihydrochloride
• [(2R)-1-Propan-2-ylpyrrolidin-2-yl]methanamine;dihydrochloride
• 1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride

• Inchi： 1S/C8H18N2.2ClH/c1-7(2)10-5-3-4-8(10)6-9;;/h7-8H,3-6,9H2,1-2H3;2*1H/t8-;;/m1../s1
• InChI Key： SZWLEFUUMPCNFS-YCBDHFTFSA-N
• SMILES： Cl.Cl.N1(C(C)C)CCC[C@@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 101
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride

1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1777812-85-7): A Comprehensive Overview

1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1777812-85-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as (R)-N-MePip, is a derivative of pyrrolidine and is characterized by its chiral center at the 2-position of the pyrrolidine ring, which imparts it with distinct stereochemical properties.

The chemical structure of 1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride consists of a pyrrolidine ring substituted with an isopropyl group at the 1-position and a methylamine group at the 2-position. The presence of the chiral center at the 2-position results in two enantiomers, with the (R)-enantiomer being the focus of this discussion. The compound is typically supplied as a dihydrochloride salt, which enhances its solubility and stability in aqueous solutions.

In recent years, (R)-N-MePip has been extensively studied for its potential use in the development of novel pharmaceutical agents. One of the key areas of interest is its role as a modulator of various biological targets, including receptors, enzymes, and ion channels. For instance, research has shown that (R)-N-MePip can act as an agonist or antagonist at specific receptors, making it a valuable tool for understanding receptor function and developing targeted therapies.

A notable application of (R)-N-MePip is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. For example, a recent study published in the Journal of Medicinal Chemistry reported that (R)-N-MePip exhibited significant antidepressant-like effects in animal models, suggesting its potential as a lead compound for developing new antidepressant drugs.

Beyond its therapeutic applications, (R)-N-MePip has also been explored for its use as a synthetic intermediate in the preparation of more complex molecules. Its chiral nature makes it an attractive starting material for asymmetric synthesis, where it can be used to introduce chirality into target molecules with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where enantiomerically pure compounds are often required to ensure safety and efficacy.

The synthesis of (R)-N-MePip has been optimized using various methodologies to achieve high yields and purity. One common approach involves the asymmetric hydrogenation of a prochiral substrate using a chiral catalyst. This method not only provides access to the desired (R)-enantiomer but also allows for scalable production, making it suitable for industrial applications. Additionally, alternative synthetic routes have been developed to address specific challenges, such as cost-effectiveness and environmental impact.

In terms of safety and regulatory considerations, (R)-N-MePip is generally considered safe when handled under appropriate laboratory conditions. However, like many chemical compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling, and appropriate waste disposal procedures should be followed to ensure environmental safety.

The future prospects for (R)-N-MePip are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For instance, recent studies have explored its role in modulating immune responses and its potential as an adjuvant in vaccine formulations. These findings highlight the versatility of (R)-N-MePip and underscore its importance in both basic research and drug development.

In conclusion, 1-[(2R)-1-(propan-2-yl)pyrrolidin-2-yl]methanamine dihydrochloride (CAS No. 1777812-85-7), commonly known as (R)-N-MePip, is a chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding receptor function and developing targeted therapies for various diseases. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.